Cas no 2171192-35-9 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid)

• Product Name: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid
• CAS No: 2171192-35-9
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6507380
• PubChem ID: 165734780
• Update Time: 2025-05-21

(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid
• 2171192-35-9
• EN300-1533003
• (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptan-2-yl]formamido}butanoic acid

• Inchi： 1S/C27H30N2O5/c1-2-22(23(30)31)28-24(32)27(15-26(16-27)12-7-13-26)29-25(33)34-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t22-/m0/s1
• InChI Key： RAELRLKFNKKSHO-QFIPXVFZSA-N
• SMILES： O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)CC

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid

Research Brief on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid (CAS: 2171192-35-9)

In recent years, the compound (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid (CAS: 2171192-35-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure and Fmoc-protected amino group, has shown promise in various applications, including peptide synthesis, drug delivery, and targeted therapeutics. The following brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its potential and current research directions.

The primary focus of recent studies has been on the synthesis and optimization of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and microwave-assisted reactions. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications. Additionally, the compound's stability under various physiological conditions has been investigated, with findings suggesting its suitability for in vivo studies.

Another key area of research involves the application of this compound in peptide-based drug design. Its spirocyclic backbone offers conformational rigidity, which can enhance binding affinity and selectivity toward biological targets. Recent studies have explored its incorporation into peptide sequences to develop inhibitors for enzymes involved in diseases such as cancer and neurodegenerative disorders. Preliminary results indicate that derivatives of (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid exhibit improved pharmacokinetic properties compared to traditional linear peptides.

Furthermore, the compound's role in drug delivery systems has been a topic of interest. Its ability to form stable conjugates with therapeutic agents has been demonstrated in recent in vitro and in vivo studies. For instance, researchers have successfully used it as a linker in antibody-drug conjugates (ADCs), where it facilitates controlled release of cytotoxic payloads at target sites. This application highlights its potential in precision medicine, particularly for treating cancers with high specificity and reduced off-target effects.

In conclusion, (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptan-2-ylformamido}butanoic acid (CAS: 2171192-35-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential in peptide therapeutics, drug delivery, and beyond. As synthetic methodologies advance and mechanistic insights deepen, this compound is poised to play a pivotal role in the development of next-generation therapeutics.